Cas no 80012-15-3 (Crotonophenone, 3-amino-)

Crotonophenone, 3-amino- structure
Product name:Crotonophenone, 3-amino-
CAS No:80012-15-3
MF:C10H11NO
MW:161.200442552567
CID:4735115
Crotonophenone, 3-amino- Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-3-amino-1-phenylbut-2-en-1-one
- (Z)-3-amino-1-phenyl-2-buten-1-one
- Crotonophenone, 3-amino-
- 1-benzoyl-2-amino-1-propene
- 2-Buten-1-one, 3-amino-1-phenyl-
- 3-amino-1-phenyl-2-buten-1-one
- NSC255240
- (Z)-3-amino-1-phenylbut-2-en-1-one
- 3-(amino) crotonophenone
- GHPWHAXKMNDINZ-FPLPWBNLSA-
- HMS1365N16
- (Z)-3-Amino-1-phenyl-but-2-en-1-one
-
- Inchi: 1S/C10H11NO/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-7H,11H2,1H3/b8-7-
- InChI Key: GHPWHAXKMNDINZ-FPLPWBNLSA-N
- SMILES: O=C(/C=C(/C)\N)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Topological Polar Surface Area: 43.1
Crotonophenone, 3-amino- Related Literature
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1. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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3. Book reviews
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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5. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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